Cas no 2229305-29-5 (3-chloro-2-(2-hydroxypropyl)phenol)

• Product Name: 3-chloro-2-(2-hydroxypropyl)phenol
• CAS No: 2229305-29-5
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• CID: 6008571
• PubChem ID: 165637134
• Update Time: 2025-11-01

3-chloro-2-(2-hydroxypropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(2-hydroxypropyl)phenol
• EN300-1980642
• 2229305-29-5

• Inchi： 1S/C9H11ClO2/c1-6(11)5-7-8(10)3-2-4-9(7)12/h2-4,6,11-12H,5H2,1H3
• InChI Key： DOUAHYPAEVSNRB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CC(C)O)O

Computed Properties

• Exact Mass: 186.0447573g/mol
• Monoisotopic Mass: 186.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-chloro-2-(2-hydroxypropyl)phenol

3-Chloro-2-(2-Hydroxypropyl)Phenol: A Comprehensive Overview

3-Chloro-2-(2-hydroxypropyl)phenol, also known by its CAS number NO2229305-29-5, is a versatile organic compound with significant applications in various fields. This compound belongs to the phenol family, characterized by a hydroxyl group (-OH) attached to a benzene ring. The presence of a chlorine atom at the 3-position and a hydroxypropyl group at the 2-position introduces unique chemical properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 3-chloro-2-(2-hydroxypropyl)phenol typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods to produce this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions, reducing production costs and minimizing waste. These innovations highlight the growing emphasis on sustainable practices in chemical manufacturing.

In terms of physical and chemical properties, 3-chloro-2-(2-hydroxypropyl)phenol exhibits a melting point of approximately 150°C and a boiling point around 300°C. Its solubility in water is moderate, making it suitable for applications that require both hydrophilic and lipophilic interactions. The compound's ability to form hydrogen bonds due to the hydroxyl groups contributes to its stability in various solvents, which is advantageous in pharmaceutical formulations and polymer chemistry.

The applications of 3-chloro-2-(2-hydroxypropyl)phenol span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds, including anti-inflammatory agents and antioxidants. Recent studies have demonstrated its potential as a precursor for developing drugs targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's. Its role in drug discovery underscores the importance of understanding its pharmacokinetic properties and bioavailability.

In the field of materials science, 3-chloro-2-(2-hydroxypropyl)phenol finds application as a building block for advanced polymers and composites. Its ability to undergo polymerization reactions under specific conditions makes it ideal for creating materials with tailored mechanical and thermal properties. Researchers have also explored its use in developing biodegradable plastics, aligning with global efforts to reduce environmental pollution.

The environmental impact of 3-chloro-2-(2-hydroxypropyl)phenol has been a topic of recent interest. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, which is promising for its safe disposal in industrial settings. However, further research is needed to assess its long-term effects on aquatic ecosystems and soil health.

In conclusion, 3-chloro-2-(2-hydroxypropyl)phenol, with its unique chemical structure and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic methods and material science unfold, this compound is poised to play an even more significant role in addressing global challenges across various industries.